Cas no 864860-66-2 (ethyl 2-cyclopropaneamido-1,3-benzothiazole-6-carboxylate)

• Product Name: ethyl 2-cyclopropaneamido-1,3-benzothiazole-6-carboxylate
• CAS No: 864860-66-2
• MF: C₁₄H₁₄N₂O₃S
• MW: 290.337562084198
• CID: 5861374
• PubChem ID: 3618875
• Update Time: 2025-10-28

ethyl 2-cyclopropaneamido-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolecarboxylic acid, 2-[(cyclopropylcarbonyl)amino]-, ethyl ester
• AB00673904-01
• F1300-0159
• AKOS024604953
• ethyl 2-cyclopropaneamido-1,3-benzothiazole-6-carboxylate
• 864860-66-2
• ethyl 2-(cyclopropanecarboxamido)benzo[d]thiazole-6-carboxylate
• ethyl 2-(cyclopropanecarbonylamino)-1,3-benzothiazole-6-carboxylate

• Inchi： 1S/C14H14N2O3S/c1-2-19-13(18)9-5-6-10-11(7-9)20-14(15-10)16-12(17)8-3-4-8/h5-8H,2-4H2,1H3,(H,15,16,17)
• InChI Key： CXPBBKSEVYMMAT-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(OCC)=O)=CC=C2N=C1NC(C1CC1)=O

Computed Properties

• Exact Mass: 290.07251349g/mol
• Monoisotopic Mass: 290.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.429±0.06 g/cm3(Predicted)
• pka: 9.86±0.70(Predicted)

Additional information on ethyl 2-cyclopropaneamido-1,3-benzothiazole-6-carboxylate

Ethyl 2-Cyclopropaneamido-1,3-Benzothiazole-6-Carboxylate: A Comprehensive Overview

Ethyl 2-cyclopropaneamido-1,3-benzothiazole-6-carboxylate (CAS No. 864860-66-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzothiazole core and cyclopropaneamido substituent, exhibits promising biological activities, making it a subject of interest for drug discovery and development.

The molecular structure of ethyl 2-cyclopropaneamido-1,3-benzothiazole-6-carboxylate combines a benzothiazole ring with an ethyl carboxylate group at the 6-position and a cyclopropaneamido moiety at the 2-position. This configuration imparts unique chemical properties, such as enhanced stability and reactivity, which are critical for its applications in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeted therapy.

One of the most searched questions related to this compound is: "What are the applications of ethyl 2-cyclopropaneamido-1,3-benzothiazole-6-carboxylate in drug development?" Recent studies suggest that this molecule may play a role in modulating cellular pathways associated with cancer and neurodegenerative diseases. Its benzothiazole scaffold is known for its bioactivity, and the addition of the cyclopropaneamido group could enhance its binding affinity to specific protein targets.

Another trending topic in the scientific community is the synthetic methodology for ethyl 2-cyclopropaneamido-1,3-benzothiazole-6-carboxylate. Researchers are exploring efficient and scalable routes to synthesize this compound, with a focus on green chemistry principles. Techniques such as microwave-assisted synthesis and catalysis are being investigated to improve yield and reduce environmental impact.

From a commercial perspective, the demand for ethyl 2-cyclopropaneamido-1,3-benzothiazole-6-carboxylate is driven by its potential in pharmaceutical intermediates and agrochemical formulations. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support drug discovery projects. Its CAS number, 864860-66-2, is frequently used in patent applications and regulatory filings, highlighting its importance in intellectual property.

In conclusion, ethyl 2-cyclopropaneamido-1,3-benzothiazole-6-carboxylate represents a versatile and valuable compound in modern chemistry. Its unique structure and potential applications in drug discovery, agrochemicals, and material science make it a focal point for ongoing research. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.